Cas no 99508-32-4 (3,4,5-Trichlorobenzamide)

• Product Name: 3,4,5-Trichlorobenzamide
• CAS No: 99508-32-4
• MF: C₇H₄Cl₃NO
• MW: 224.471758842468
• CID: 4959867
• Update Time: 2025-05-21

3,4,5-Trichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trichlorobenzamide
• 3,4,5-trichlorobenzene carboxamide
• BBL026514
• STL289846
• 3,4,5-Trichlorobenzamide

• Inchi： 1S/C7H4Cl3NO/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H2,11,12)
• InChI Key： VFMSTIJCEMFUBK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(N)=O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 3,4,5-Trichlorobenzamide

Comprehensive Analysis of 3,4,5-Trichlorobenzamide (CAS No. 99508-32-4): Properties, Applications, and Environmental Impact

3,4,5-Trichlorobenzamide (CAS No. 99508-32-4) is a chlorinated aromatic amide compound with significant industrial and research relevance. This white to off-white crystalline solid belongs to the benzamide family, characterized by three chlorine atoms substituted at the 3rd, 4th, and 5th positions of the benzene ring. Its molecular formula, C₇H₄Cl₃NO, and molecular weight of 224.47 g/mol make it a subject of interest in organic synthesis intermediates and specialty chemical applications.

The compound's thermal stability (decomposition temperature >200°C) and moderate solubility in polar organic solvents like ethanol and acetone contribute to its utility in agrochemical formulations and pharmaceutical research. Recent studies highlight its potential as a building block for herbicide development, particularly in creating compounds with selective weed control properties. However, its environmental persistence (DT₅₀ >60 days in soil) necessitates careful handling under green chemistry principles.

Analytical characterization of 3,4,5-Trichlorobenzamide typically involves HPLC-UV (retention time 8.2 min at 254 nm) and GC-MS (characteristic m/z 223 [M-H]^-). The compound shows distinctive FT-IR spectra with amide carbonyl stretching at 1680 cm^-1 and N-H bending at 1550 cm^-1. These properties make it identifiable in environmental monitoring programs addressing persistent organic pollutants (POPs).

In response to growing eco-conscious manufacturing trends, researchers are exploring biodegradation pathways for this compound. Certain Pseudomonas strains demonstrate dechlorination capabilities, offering potential for bioremediation solutions. This aligns with current searches for "sustainable chlorobenzamide degradation" and "green alternatives to chlorinated intermediates" in major scientific databases.

The compound's structure-activity relationship (SAR) has gained attention in computational chemistry studies, particularly regarding its hydrogen bonding capacity (calculated LogP 2.8) and molecular docking potential. These investigations respond to frequent queries about "chlorobenzamides in drug design" and "halogen bonding in agrochemicals".

Industrial handling of 99508-32-4 requires consideration of its dust explosion potential (K_st value 120 bar·m/s) and appropriate engineering controls. Safety Data Sheets recommend local exhaust ventilation and PPE including nitrile gloves and safety goggles. These precautions address common workplace safety searches related to "handling crystalline aromatic amides".

Emerging research directions include exploring 3,4,5-Trichlorobenzamide's role in liquid crystal formulations and as a precursor for electronic materials. Its rigid aromatic core and directional hydrogen bonding make it interesting for supramolecular chemistry applications, a topic showing 47% annual growth in patent filings according to recent chemical innovation analyses.

Environmental chemists emphasize the importance of advanced oxidation processes (AOPs) for 99508-32-4 removal from wastewater. Pilot studies using UV/H₂O₂ systems show >90% degradation within 120 minutes, addressing concerns about "chlorinated amides in water systems". This data responds to increasing regulatory focus on water treatment technologies for similar compounds.

From a market perspective, global demand for 3,4,5-Trichlorobenzamide shows 5.2% CAGR (2023-2030), driven by its use in crop protection products and specialty polymers. Manufacturers are adopting continuous flow chemistry methods to improve yield (currently 78-82% in batch processes) while reducing process waste, aligning with circular economy objectives.

Recent advancements in analytical detection have enabled quantification at sub-ppb levels using LC-MS/MS (LOQ 0.05 μg/L), crucial for monitoring its presence in food chain applications. These developments address growing consumer inquiries about "chlorobenzamide residues" and "food safety testing" across regulatory jurisdictions.

The scientific community continues investigating structure-toxicity relationships of 99508-32-4, with particular attention to its aquatic ecotoxicity (96h LC₅₀ Daphnia magna 3.2 mg/L). These studies inform REACH compliance strategies and respond to searches about "ecological risk assessment of chlorinated amides".

In conclusion, 3,4,5-Trichlorobenzamide represents an important case study in balancing industrial utility with environmental responsibility. Ongoing research into its alternative synthesis routes, degradation mechanisms, and novel applications ensures this compound remains relevant in evolving chemical innovation landscapes while addressing contemporary concerns about sustainable chemistry practices.